Cas no 93940-09-1 (2-Propenoic acid,2-methyl-, 1,1-dimethyl-3-oxobutyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 1,1-dimethyl-3-oxobutyl ester
• CAS No: 93940-09-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 816125
• PubChem ID: 16205882
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, 1,1-dimethyl-3-oxobutyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 1,1-dimethyl-3-oxobutyl ester
• 1,1-dimethyl-3-oxobutyl methacrylate
• 2-Methylpropenoic acid 1,1-dimethyl-3-oxobutyl ester
• (2-methyl-4-oxopentan-2-yl) 2-methylprop-2-enoate
• SCHEMBL5176405
• 93940-09-1
• EINECS 300-401-3
• NS00039770
• DTXSID50239904

• Inchi： 1S/C10H16O3/c1-7(2)9(12)13-10(4,5)6-8(3)11/h1,6H2,2-5H3
• InChI Key： JIPZQYMKXPLEKF-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C(C)(C)CC(C)=O

Computed Properties

• Exact Mass: 184.109944
• Monoisotopic Mass: 184.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 0.973
• Boiling Point: 256.8°Cat760mmHg
• Flash Point: 106.4°C
• Refractive Index: 1.438